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Compound of Interest

Compound Name: 1-Methylindene, (R)-

Cat. No.: B15469689

This document provides essential safety protocols and logistical information for the handling
and disposal of 1-Methylindene, (R)- (CAS No: 53649-45-9).[1] The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory operations.

Hazard Identification Summary: 1-Methylindene is a flammable liquid and is considered toxic if
swallowed, inhaled, or in contact with skin.[2] It can cause serious eye and skin irritation.[2][3] It
is also suspected of damaging fertility or the unborn child and may cause damage to organs
through single or repeated exposure.[2]

Physicochemical and Toxicity Data

A summary of the key quantitative data for 1-Methylindene is presented below. This information
is critical for risk assessment and the implementation of appropriate safety controls.
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Property Value Reference
Molecular Formula CioH1o0 [11[4115]
Molecular Weight 130.19 g/mol [1][4]5]16]
Appearance Colorless liquid with a strong o

odor
Boiling Point 199 °C at 760 mmHg [1][5]
Density 0.987 g/cm? [1][4]
Flash Point 76.7 °C [1]

Vapor Pressure

0.493 mmHg at 25°C

[1]

Hazards

Flammable, Acutely Toxic
(Oral, Dermal, Inhalation),
Eye/Skin Irritant

[2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent exposure.
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Protection Type

Specification

Rationale

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should

Protects against splashes and

Eye & Face vapors that can cause serious
be worn over goggles where S
] o eye irritation.[2]
there is a significant splash
potential.[7][8]
_ _ Prevents skin contact, as the
Chemical-resistant gloves ) )
o substance is toxic and
(e.g., Nitrile, Neoprene). A S )
_ ] irritating.[2] Flame-resistant
Skin & Body flame-resistant lab coat and

closed-toe shoes are required.

[2](8]

coat protects against fire
hazards from the flammable
liquid.[2]

Respiratory

Use only in a well-ventilated
area, preferably within a
certified chemical fume hood.
[2] If airborne levels may
exceed exposure limits, a
NIOSH-approved respirator
with an organic vapor cartridge
is required.[7][9]

Protects against the inhalation

of toxic vapors.[2]

Operational and Disposal Plans

The following sections provide step-by-step procedural guidance for handling, emergency

response, and disposal of 1-Methylindene, (R)-.

Standard Operating Protocol for Safe Handling

This protocol outlines the necessary steps for safely handling 1-Methylindene, (R)- in a

laboratory setting.

o Preparation: Before beginning work, thoroughly review the Safety Data Sheet (SDS).[10]

Ensure the work area is clean and uncluttered, and all necessary equipment, including spill

cleanup materials, is readily available.
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» Engineering Controls: All handling of 1-Methylindene, (R)- must be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.[2] An eyewash station and
safety shower must be accessible and tested.[2]

o Personal Protective Equipment: Don the required PPE as specified in the table above before
handling the chemical.

e Chemical Handling:

o To prevent static electricity discharge, which can ignite flammable vapors, ground and
bond all containers and receiving equipment during transfers.[2][9]

o Use non-sparking tools to handle containers.[2][9]
o Avoid actions that could generate aerosols or mists.[10]

o Post-Handling: After use, decontaminate all work surfaces. Remove PPE carefully to avoid
cross-contamination and wash hands thoroughly.[2]

o Waste Collection: Collect all waste containing 1-Methylindene, (R)- in a designated,
properly labeled, and sealed hazardous waste container for disposal.[10]
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1. Preparation

- Review SDS
- Prepare work area
- Assemble materials

'

2. Engineering Controls

- Work in a certified chemical fume hood
- Ensure eyewash/shower is accessible

'

3. Don PPE
- Safety Goggles & Face Shield
- Chemical-Resistant Gloves
- Flame-Resistant Lab Coat

|

4. Chemical Handling
- Ground equipment for transfers
- Use non-sparking tools

- Avoid creating aerosols

)

5. Post-Handling
- Decontaminate work surfaces
- Doff PPE correctly

'

6. Waste Collection
- Segregate waste into labeled,
closed hazardous waste containers

Caption: Safe Handling Workflow for 1-Methylindene, (R)-.

Click to download full resolution via product page

Emergency Procedures: Spills and Exposure

Immediate and appropriate action during an emergency is critical to minimizing harm.

¢ In Case of a Spill:
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[e]

Evacuate personnel from the immediate area and eliminate all ignition sources.[10]

(¢]

Ensure the area is well-ventilated.[10]

[¢]

Wearing full PPE, contain the spill using an inert, non-combustible absorbent material
(e.g., sand, vermiculite).[9]

[¢]

Collect the absorbed material using non-sparking tools and place it into a sealed container
for hazardous waste disposal.[9][10]

In Case of Personal Exposure:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek immediate medical attention.[2][10]

o Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area
with copious amounts of water. Consult a physician.[2][10]

o Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[2][10]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a poison center
or physician immediately.[2][10]
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Emergency Event

(Spill or Exposure)

Assess Situation
(Fire, Spill, Exposure?)

Spill Exposure

'

Administer First Aid
- Skin: Rinse 15+ min
- Eyes: Rinse 15+ min
- Inhalation: Fresh air

y

Contain Spill
- Use inert absorbent
- Remove ignition sources

Seek Immediate
Medical Attention

Report Incident
(Follow institutional protocol)

Click to download full resolution via product page

Caption: Emergency Response Plan for 1-Methylindene, (R)-.

Storage and Disposal Plan

Proper storage and disposal are essential for laboratory safety and environmental compliance.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][9] Keep
away from heat, sparks, and open flames.[2] Store in a locked and approved area,
segregated from incompatible materials such as strong oxidizing agents.[2]
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o Disposal: Dispose of unused material and contaminated items as hazardous waste.[2] All
disposal practices must be in accordance with local, regional, and national regulations. Do
not allow the product to enter drains or waterways.[10] Contact a licensed professional waste
disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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